4-Chloro-2-methyl-6-(propan-2-yl)imidazo[1,5-a]pyrimidine

• IUPAC Name: 4-chloro-2-methyl-6-propan-2-ylimidazo[1,5-a]pyrimidine
• InChI: InChI=1S/C10H12ClN3/c1-6(2)10-12-5-9-13-7(3)4-8(11)14(9)10/h4-6H,1-3H3
• InChI Key: CMWZNDLZHPVKCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CN=C(N2C(=C1)Cl)C(C)C
• Molecular Formula: C10H12ClN3
• DSSTOX Substance ID: DTXSID90515239
• Molecular Weight: 209.67 g/mol
• CAS RN: 79899-07-3

Description

“4-Chloro-2-methyl-6-(propan-2-yl)imidazo[1,5-a]pyrimidine” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It also contains a pyrimidine ring, which is an aromatic heterocyclic compound that contains two nitrogen atoms at positions 1 and 3 of the six-membered ring.

Synthesis Analysis

Imidazole and its derivatives show a broad range of chemical and biological properties, making them important synthons in the development of new drugs. Various synthetic approaches have been reported for imidazole and its derived products, including multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reactions, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation, aza-Michael–Mannich reaction, and chiral compounds synthesis.

Molecular Structure Analysis

The molecular structure of “this compound” includes an imidazole ring and a pyrimidine ring. The imidazole ring is known to show two equivalent tautomeric forms due to the presence of a positive charge on either of two nitrogen atoms. The pyrimidine ring is an aromatic heterocyclic compound that contains two nitrogen atoms at positions 1 and 3 of the six-membered ring.

Chemical Reactions Analysis

Imidazole and its derivatives have been synthesized through various chemosynthetic methodologies, including multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reactions, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation.